Cas no 90002-02-1 (3-chloro-4-phenyl-4H-1,2,4-triazole)

3-Chloro-4-phenyl-4H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a chloro group at the 3-position and a phenyl ring at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity, enabling further functionalization, while the phenyl moiety contributes to stability and lipophilicity. Its well-defined molecular architecture makes it valuable for constructing biologically active molecules, including potential enzyme inhibitors or antimicrobial agents. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial settings. Proper handling is advised due to its reactive nature.

3-chloro-4-phenyl-4H-1,2,4-triazole structure

90002-02-1 structure

Product Name:3-chloro-4-phenyl-4H-1,2,4-triazole

CAS No:90002-02-1

MF:C₈H₆ClN₃

MW:179.606339931488

MDL:MFCD09995764

CID:4299633

PubChem ID:15767688

Update Time:2025-06-11

3-chloro-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 4H-1,2,4-Triazole, 3-chloro-4-phenyl-
- 3-chloro-4-phenyl-4H-1,2,4-triazole
- AT33265
- EN300-39131
- AKOS009320598
- 3-chloro-4-phenyl-1,2,4-triazole
- CS-0248105
- 90002-02-1
- 870-326-3
- QDA00202
- MDL： MFCD09995764
- Inchi： 1S/C8H6ClN3/c9-8-11-10-6-12(8)7-4-2-1-3-5-7/h1-6H
- InChI Key： MCAKFKUQZIHWAV-UHFFFAOYSA-N
- SMILES： ClC1=NN=CN1C1C=CC=CC=1

Computed Properties

Exact Mass: 179.0250249g/mol
Monoisotopic Mass: 179.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 30.7Å²

3-chloro-4-phenyl-4H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B427865-25mg	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1		25mg	$ 70.00	2022-06-07
TRC	B427865-50mg	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1		50mg	$ 95.00	2022-06-07
TRC	B427865-250mg	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1		250mg	$ 365.00	2022-06-07
Ambeed	A1107450-1g	3-Chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1	95%	1g	$739.0	2025-04-15
AstaTech	AT33265-1/G	3-CHLORO-4-PHENYL-4H-1,2,4-TRIAZOLE	90002-02-1	95%	1g	$795	2023-09-18
Enamine	EN300-39131-0.05g	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1	84%	0.05g	$88.0	2023-02-10
Enamine	EN300-39131-0.1g	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1	84%	0.1g	$132.0	2023-02-10
Enamine	EN300-39131-0.25g	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1	84%	0.25g	$188.0	2023-02-10
Enamine	EN300-39131-0.5g	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1	84%	0.5g	$353.0	2023-02-10
Enamine	EN300-39131-1.0g	3-chloro-4-phenyl-4H-1,2,4-triazole	90002-02-1	84%	1.0g	$470.0	2023-02-10

3-chloro-4-phenyl-4H-1,2,4-triazole Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-chloro-4-phenyl-4H-1,2,4-triazole

Introduction to 3-chloro-4-phenyl-4H-1,2,4-triazole (CAS No. 90002-02-1)

3-chloro-4-phenyl-4H-1,2,4-triazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 90002-02-1, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 3-chloro-4-phenyl-4H-1,2,4-triazole comprises a triazole ring substituted with a chlorine atom and a phenyl group, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 3-chloro-4-phenyl-4H-1,2,4-triazole have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, often employing multi-step reactions involving condensation and cyclization processes. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been crucial in confirming the structural integrity of the compound.

In the realm of pharmaceutical applications, 3-chloro-4-phenyl-4H-1,2,4-triazole has shown promise as a key intermediate in the development of bioactive molecules. Its triazole core is a well-known pharmacophore found in numerous therapeutic agents, including antiviral and anticancer drugs. The presence of a chlorine substituent enhances its reactivity, making it a valuable building block for further functionalization. Recent studies have highlighted its role in designing novel compounds with enhanced pharmacological properties.

The compound's interaction with biological targets has been a focal point of investigation. Computational chemistry methods, such as molecular docking and quantum mechanics simulations, have been employed to elucidate its binding affinity and mechanism of action. These studies suggest that 3-chloro-4-phenyl-4H-1,2,4-triazole can modulate the activity of certain enzymes and receptors, thereby opening avenues for therapeutic intervention. For instance, preliminary research indicates its potential in inhibiting enzymes involved in inflammatory pathways.

Moreover, the environmental impact of 3-chloro-4-phenyl-4H-1,2,4-triazole has been assessed through biodegradation studies. Researchers have examined its stability under various environmental conditions and its potential effects on microbial ecosystems. These assessments are crucial for ensuring that its use does not pose undue risks to ecological systems. The compound has demonstrated moderate stability in aqueous environments but tends to degrade under UV radiation or enzymatic action.

The industrial significance of 3-chloro-4-phenyl-4H-1,2,4-triazole extends beyond pharmaceuticals. It is also utilized in agrochemical formulations as a precursor for synthesizing herbicides and fungicides. Its structural features allow for the development of compounds that exhibit selective toxicity towards pests while minimizing harm to beneficial organisms. This aligns with the growing demand for sustainable agricultural practices.

In conclusion, 3-chloro-4-phenyl-4H-1,2,4-triazole (CAS No. 90002-02-1) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes make it a valuable intermediate for drug discovery and industrial processes. Ongoing research continues to uncover new possibilities for its utilization, reinforcing its importance in modern chemical science.